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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of OICR12694, a novel, potent, and orally

bioavailable inhibitor of the B-cell lymphoma 6 (BCL6) BTB domain. It details the mechanism of

action, quantitative data, and experimental protocols relevant to its function as an interferer of

co-repressor binding.

Introduction to BCL6 and Co-repressor Interactions
B-cell lymphoma 6 (BCL6) is a transcriptional repressor that plays a critical role in the

development and maturation of B-cells. Its dysregulation is a key oncogenic driver in several

hematological malignancies, most notably Diffuse Large B-cell Lymphoma (DLBCL). BCL6

exerts its repressive function through its N-terminal BTB domain, which homodimerizes and

creates a lateral groove that serves as a binding site for co-repressor proteins such as SMRT,

NCoR, and BCOR. This interaction is essential for the recruitment of histone deacetylases and

other chromatin-modifying enzymes, leading to the silencing of BCL6 target genes.

OICR12694: Mechanism of Action
OICR12694, also known as JNJ-65234637, is a small molecule inhibitor designed to disrupt the

protein-protein interaction (PPI) between the BCL6 BTB domain and its co-repressors. By

competitively binding to the lateral groove of the BCL6 BTB homodimer, OICR12694 prevents

the recruitment of co-repressor complexes. This abrogation of co-repressor binding leads to the
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reactivation of BCL6 target gene expression, ultimately resulting in anti-proliferative effects in

BCL6-dependent cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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